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Compound of Interest

Compound Name: 1-Bromo-1-methylcyclobutane

Cat. No.: B13021240

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides essential information regarding the molecular properties of 1-
Bromo-1-methylcyclobutane, a key reagent in various organic synthesis applications. The
data presented is intended to support research and development activities by providing
accurate and readily accessible information.

Core Data Presentation

The fundamental quantitative data for 1-Bromo-1-methylcyclobutane is summarized in the
table below.

Property Value Source(s)
Molecular Formula C5H9Br [1][2]
Molecular Weight 149.03 g/mol [1][2]
Monoisotopic Mass 147.98876 Da [1]

CAS Registry Number 80204-24-6 [1][2]
IUPAC Name 1-bromo-1-methylcyclobutane [1]

Molecular Structure and Visualization

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b13021240?utm_src=pdf-interest
https://www.benchchem.com/product/b13021240?utm_src=pdf-body
https://www.benchchem.com/product/b13021240?utm_src=pdf-body
https://www.benchchem.com/product/b13021240?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-methylcyclobutane
https://www.achemblock.com/p45156-1-bromo-1-methylcyclobutane.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-methylcyclobutane
https://www.achemblock.com/p45156-1-bromo-1-methylcyclobutane.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-methylcyclobutane
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-methylcyclobutane
https://www.achemblock.com/p45156-1-bromo-1-methylcyclobutane.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromo-1-methylcyclobutane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13021240?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The chemical structure of 1-Bromo-1-methylcyclobutane is depicted below. This visualization
is critical for understanding its steric and electronic properties, which influence its reactivity in
chemical transformations.

Caption: 2D chemical structure of 1-Bromo-1-methylcyclobutane.

Experimental Protocols

While specific experimental protocols are highly dependent on the intended application, a
general protocol for a substitution reaction involving 1-Bromo-1-methylcyclobutane is
outlined below. This serves as a foundational workflow that can be adapted for various
nucleophiles.
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Caption: Generalized workflow for a nucleophilic substitution reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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